Cas no 1797183-02-8 (Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]-)

• Product Name: Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]-
• CAS No: 1797183-02-8
• MF: C₁₈H₂₁FN₂O₂
• MW: 316.369948148727
• CID: 5371169
• PubChem ID: 73168378
• Update Time: 2025-11-07

Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]-

• Inchi： 1S/C18H21FN2O2/c1-21(2)16-9-5-7-14(11-16)18(22)20-12-17(23-3)13-6-4-8-15(19)10-13/h4-11,17H,12H2,1-3H3,(H,20,22)
• InChI Key： BFAQUELQRJBRBV-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC(F)=C1)OC)(=O)C1=CC=CC(N(C)C)=C1

Computed Properties

• Exact Mass: 316.15870608g/mol
• Monoisotopic Mass: 316.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]-

Comprehensive Overview of Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- (CAS No. 1797183-02-8)

Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- (CAS No. 1797183-02-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a benzamide core with a dimethylamino group and a 3-fluorophenyl moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for fluorinated compounds like Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- has surged due to their enhanced bioavailability and metabolic stability. Fluorination is a key strategy in modern medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound's 3-fluorophenyl group is a prime example of how subtle structural modifications can lead to significant biological effects. Scientists are exploring its potential in targeting central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

The dimethylamino substituent in Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- adds another layer of complexity to its chemical profile. This group is known to influence the compound's basicity and solubility, which are critical factors in drug formulation. Additionally, the methoxyethyl linker provides flexibility to the molecule, potentially enhancing its binding affinity to specific biological targets. Such features make this compound a valuable candidate for high-throughput screening (HTS) in drug discovery programs.

One of the most frequently asked questions about Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- revolves around its synthetic routes. The compound can be synthesized through multi-step organic reactions, including amide coupling and nucleophilic substitution. Researchers often optimize these processes to achieve higher yields and purity, which are essential for preclinical studies. The availability of detailed synthetic protocols has made this compound more accessible to the scientific community, fostering further exploration of its properties.

Another hot topic in the context of Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- is its potential role in precision medicine. With the rise of personalized therapies, there is growing interest in compounds that can be tailored to individual patient needs. The structural versatility of this molecule allows for modifications that could target specific genetic or metabolic profiles. This aligns with the broader trend of AI-driven drug design, where computational tools are used to predict the efficacy of novel compounds.

Environmental and safety considerations are also paramount when working with Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]-. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Researchers are increasingly adopting green chemistry principles to minimize the environmental impact of synthetic processes involving such compounds. This reflects the broader shift toward sustainable practices in the chemical and pharmaceutical industries.

In summary, Benzamide, 3-(dimethylamino)-N-[2-(3-fluorophenyl)-2-methoxyethyl]- (CAS No. 1797183-02-8) represents a fascinating area of study at the intersection of chemistry and biology. Its unique structural features, combined with its potential therapeutic applications, make it a compelling subject for ongoing research. As the scientific community continues to uncover its secrets, this compound may well play a pivotal role in the next generation of medical breakthroughs.